Cas no 1105200-77-8 (N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 1105200-77-8
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 6424109
• PubChem ID: 30608281
• Update Time: 2025-07-15

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-methyl-α-oxo-
• N-[[5-(benzofuran-2-yl)isoxazol-3-yl]methyl]-2-keto-2-(2-methyl-1H-indol-3-yl)acetamide
• F2493-1766
• MLS-0454657.0001
• MLS-0454657.0002
• N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxidanylidene-ethanamide
• N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CHEMBL1878555
• BDBM84085
• cid_30608281
• 1105200-77-8
• N-[[5-(2-benzofuranyl)-3-isoxazolyl]methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• AKOS024652105

• Inchi： 1S/C23H17N3O4/c1-13-21(16-7-3-4-8-17(16)25-13)22(27)23(28)24-12-15-11-20(30-26-15)19-10-14-6-2-5-9-18(14)29-19/h2-11,25H,12H2,1H3,(H,24,28)
• InChI Key： BUXLOSYTIMBPAP-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC3=CC=CC=C3O2)ON=1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 399.12190603g/mol
• Monoisotopic Mass: 399.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Additional information on N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Recent Advances in the Study of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS: 1105200-77-8)

In recent years, the compound N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS: 1105200-77-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran-oxazole-indole hybrid structure, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The following sections provide an in-depth analysis of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. The compound's structural complexity, featuring both benzofuran and indole moieties, contributes to its diverse pharmacological activities. Researchers have employed advanced spectroscopic methods, including NMR and mass spectrometry, to confirm the compound's structure and purity.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific protein kinases involved in cancer cell proliferation. For instance, it has been shown to selectively target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various malignancies. In vitro assays using human cancer cell lines demonstrated significant dose-dependent inhibition of cell growth, with IC50 values in the low micromolar range. Additionally, the compound's ability to induce apoptosis and cell cycle arrest has been corroborated by flow cytometry and Western blot analyses.

Beyond its anticancer properties, recent investigations have explored the neuroprotective potential of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide. Preliminary data suggest that the compound may modulate neuroinflammatory pathways, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. Animal models have shown reduced levels of pro-inflammatory cytokines and improved cognitive function following treatment with this compound. These findings highlight its dual therapeutic potential, although further studies are needed to elucidate its precise mechanisms in the central nervous system.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies indicate that it has moderate bioavailability and a relatively short half-life, necessitating formulation optimization or structural modifications to enhance its drug-like properties. Toxicity assessments in rodent models have shown a favorable safety profile at therapeutic doses, but long-term studies are required to rule out potential adverse effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide represents a promising scaffold for the development of novel therapeutics in oncology and neurology. Its multifaceted pharmacological activities, combined with ongoing optimization efforts, position it as a valuable candidate for further investigation. Future research should focus on elucidating its off-target effects, improving its pharmacokinetic profile, and exploring its potential in combination therapies. The continued exploration of this compound underscores the importance of hybrid heterocyclic structures in modern drug discovery.